Cas no 1314757-52-2 (1-(4-bromo-2-nitrophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4-bromo-2-nitrophenyl)cyclobutane-1-carbonitrile
• CAS No: 1314757-52-2
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 6199398
• PubChem ID: 165859610
• Update Time: 2025-05-19

1-(4-bromo-2-nitrophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-nitrophenyl)cyclobutane-1-carbonitrile
• 1314757-52-2
• EN300-1898317

• Inchi： 1S/C11H9BrN2O2/c12-8-2-3-9(10(6-8)14(15)16)11(7-13)4-1-5-11/h2-3,6H,1,4-5H2
• InChI Key： FTALBIPOPYQKPR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C1(C#N)CCC1

Computed Properties

• Exact Mass: 279.98474g/mol
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(4-bromo-2-nitrophenyl)cyclobutane-1-carbonitrile

Introduction to 1-(4-Bromo-2-Nitrophenyl)Cyclobutane-1-Carbonitrile (CAS No. 1314757-52-2)

1-(4-Bromo-2-Nitrophenyl)Cyclobutane-1-Carbonitrile, also known by its CAS number 1314757-52-2, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a cyclobutane ring with a cyano group and a substituted phenyl moiety. The presence of the bromine and nitro groups on the phenyl ring introduces interesting electronic and steric properties, making it a valuable building block in synthetic chemistry.

The synthesis of 1-(4-Bromo-2-Nitrophenyl)Cyclobutane-1-Carbonitrile typically involves multi-step reactions, often utilizing palladium-catalyzed coupling reactions or other transition metal-mediated processes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored alternative routes, such as microwave-assisted synthesis and continuous flow processes, to enhance the scalability of this compound.

In terms of applications, this compound has shown promise in the development of novel drug candidates. Its ability to act as a bioisostere or a scaffold for complex molecular architectures makes it particularly useful in medicinal chemistry. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer pathways. Additionally, its photochemical properties have been leveraged in the design of materials for optoelectronic devices.

The structural versatility of 1-(4-Bromo-2-Nitrophenyl)Cyclobutane-1-Carbonitrile allows for further functionalization, enabling the creation of derivatives with tailored properties. Recent research has focused on modifying the substituents on the phenyl ring to optimize biological activity or improve solubility profiles. These modifications have led to compounds with enhanced pharmacokinetic properties, making them more suitable for therapeutic applications.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of this compound is crucial for its safe handling and disposal. Studies have shown that under certain conditions, it undergoes hydrolysis or photodegradation, producing less complex byproducts. Regulatory agencies continue to monitor its use to ensure compliance with safety standards and minimize ecological impact.

In conclusion, 1-(4-Bromo-2-Nitrophenyl)Cyclobutane-1-Carbonitrile (CAS No. 1314757-52-2) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, coupled with its diverse applications across multiple industries, positions it as a key molecule in contemporary research and development efforts. As scientific understanding advances, so too will the potential uses and benefits derived from this remarkable compound.